Cas no 795290-93-6 (Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate)

• Product Name: Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate
• CAS No: 795290-93-6
• MF: C₁₂H₁₄ClNO₅
• MW: 287.696262836456
• CID: 3107704
• PubChem ID: 2446581
• Update Time: 2025-06-08

Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-acetyl-2-[(chloroacetyl)amino]-5-methyl-3-furoate
• ethyl 4-acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate
• ethyl 4-acetyl-2-[(2-chloroacetyl)amino]-5-methylfuran-3-carboxylate
• Z57050127
• G38684
• AKOS028124080
• C12H14ClNO5
• EN300-11540
• ethyl4-acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate
• SR-01000061003
• SR-01000061003-1
• 795290-93-6
• Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate

• Inchi： 1S/C12H14ClNO5/c1-4-18-12(17)10-9(6(2)15)7(3)19-11(10)14-8(16)5-13/h4-5H2,1-3H3,(H,14,16)
• InChI Key： KFQOYASWJYMVFZ-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(=O)OCC)C(C(C)=O)=C(C)O1)=O

Computed Properties

• Exact Mass: 287.0560502Da
• Monoisotopic Mass: 287.0560502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.6Ų

Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate

Recent Advances in the Study of Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate (CAS: 795290-93-6)

Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate (CAS: 795290-93-6) is a furan-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate is its application in the synthesis of heterocyclic compounds with enhanced pharmacological properties. Researchers have demonstrated that this compound serves as a versatile building block for the construction of furan-containing derivatives, which exhibit promising activity against a range of bacterial and fungal pathogens. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of furan-based analogs using this compound, with several derivatives showing potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans.

In addition to its antimicrobial potential, Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate has also been investigated for its role in cancer therapy. Recent in vitro studies have revealed that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that these compounds induce apoptosis through the activation of caspase-dependent pathways and the inhibition of key oncogenic signaling molecules. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's ability to disrupt mitochondrial function in cancer cells, leading to enhanced oxidative stress and cell death.

The synthetic accessibility of Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate has also been a focal point of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthetic routes for this compound. For example, a 2023 publication in Organic Process Research & Development described a solvent-free, catalyst-assisted method for its synthesis, which significantly reduces waste and improves yield. Such innovations are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 4-Acetyl-2-(2-chloroacetamido)-5-methylfuran-3-carboxylate and its derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the optimization of its pharmacokinetic properties and the exploration of combination therapies to enhance its therapeutic efficacy. Overall, the continued investigation of this compound holds great promise for the discovery of new treatments for infectious diseases and cancer.